Cas no 64995-64-8 (1H-Imidazole-5-carboxamide, 1-methyl-4-(methylamino)-)

1H-Imidazole-5-carboxamide, 1-methyl-4-(methylamino)- Properties

Names and Identifiers

• 1H-Imidazole-5-carboxamide, 1-methyl-4-(methylamino)-
• 3-methyl-5-(methylamino)imidazole-4-carboxamide
• SCHEMBL18256648
• 64995-64-8
• 1-Methyl-4-(methylamino)-1H-imidazole-5-carboxamide
• DTXSID40542853
• +Expand

• InChIKey： YGOLKCOFYCUKPM-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H10N4O/c1-8-6-4(5(7)11)10(2)3-9-6/h3,8H,1-2H3,(H2,7,11)
• SMILES： CNC1=C(N(C=N1)C)C(=O)N

Computed Properties

• Exact Mass: 154.0856
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 154.08546096g/mol
• Heavy Atom Count: 11
• Complexity: 161
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 72.94